Cas no 2228413-94-1 (3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol)

3-(4-Fluoro-3-methoxyphenyl)methylpiperidin-3-ol is a fluorinated piperidine derivative characterized by a hydroxyl group at the 3-position and a substituted phenylmethyl moiety. The presence of both fluoro and methoxy substituents on the aromatic ring enhances its potential as an intermediate in pharmaceutical synthesis, offering opportunities for further functionalization. The hydroxyl group provides a reactive site for derivatization, while the piperidine scaffold contributes to structural diversity in medicinal chemistry applications. This compound may exhibit improved metabolic stability and binding affinity due to its fluorinated aromatic system. Its well-defined structure makes it suitable for use in drug discovery, particularly in the development of central nervous system (CNS) targeting agents or receptor modulators.
3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol structure
2228413-94-1 structure
Product Name:3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol
CAS No:2228413-94-1
MF:C13H18FNO2
MW:239.285927295685
CID:6085081
PubChem ID:165615434
Update Time:2025-08-04

3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol
    • 3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
    • 2228413-94-1
    • EN300-1803066
    • Inchi: 1S/C13H18FNO2/c1-17-12-7-10(3-4-11(12)14)8-13(16)5-2-6-15-9-13/h3-4,7,15-16H,2,5-6,8-9H2,1H3
    • InChI Key: XGRZCIKFAHXVML-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1OC)CC1(CNCCC1)O

Computed Properties

  • Exact Mass: 239.13215698g/mol
  • Monoisotopic Mass: 239.13215698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.5Ų

3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1803066-0.05g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
0.05g
$827.0 2023-09-19
Enamine
EN300-1803066-0.1g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
0.1g
$867.0 2023-09-19
Enamine
EN300-1803066-0.25g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
0.25g
$906.0 2023-09-19
Enamine
EN300-1803066-0.5g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
0.5g
$946.0 2023-09-19
Enamine
EN300-1803066-1.0g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
1g
$986.0 2023-06-03
Enamine
EN300-1803066-2.5g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
2.5g
$1931.0 2023-09-19
Enamine
EN300-1803066-5.0g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
5g
$2858.0 2023-06-03
Enamine
EN300-1803066-10.0g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
10g
$4236.0 2023-06-03
Enamine
EN300-1803066-1g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
1g
$986.0 2023-09-19
Enamine
EN300-1803066-5g
3-[(4-fluoro-3-methoxyphenyl)methyl]piperidin-3-ol
2228413-94-1
5g
$2858.0 2023-09-19

Additional information on 3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol

Research Briefing on 3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol (CAS: 2228413-94-1): Recent Advances and Applications

3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol (CAS: 2228413-94-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting neurological and psychiatric disorders. This briefing summarizes the latest research findings, including synthetic methodologies, pharmacological properties, and potential clinical applications of this compound.

The compound's unique structural features, characterized by a piperidine ring substituted with a fluorinated methoxyphenyl group, make it a promising candidate for modulating central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective serotonin reuptake inhibitor (SSRI) with improved blood-brain barrier permeability compared to existing analogs. The study employed in vitro and in vivo models to validate its binding affinity and pharmacokinetic profile, highlighting its potential for treating depression and anxiety disorders.

Another notable advancement involves the optimization of synthetic routes for 3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol. Researchers at the University of Cambridge recently reported a scalable, enantioselective synthesis method using asymmetric hydrogenation, achieving a 92% yield and >99% enantiomeric excess (ee). This breakthrough, detailed in Organic Process Research & Development, addresses previous challenges in large-scale production and stereochemical control, paving the way for industrial applications.

In addition to its CNS applications, preliminary studies suggest potential anti-inflammatory properties. A 2024 preprint on bioRxiv revealed that the compound inhibits NF-κB signaling in macrophages, reducing pro-inflammatory cytokine release. While further validation is needed, these findings open new avenues for repurposing the molecule in autoimmune and neurodegenerative diseases.

Despite these promising developments, challenges remain in understanding the compound's long-term safety profile and off-target effects. Ongoing Phase I clinical trials (NCT05678922) aim to evaluate its tolerability in healthy volunteers, with results expected in Q4 2024. Industry analysts project that successful outcomes could position 3-(4-fluoro-3-methoxyphenyl)methylpiperidin-3-ol as a lead candidate for next-generation neuropsychiatric drugs, with a projected market entry by 2028 if development milestones are met.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd